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Compound of Interest

Compound Name: Selenium trioxide

CAS No.: 13768-86-0

Cat. No.: B077119

Get Quote

This technical guide provides a comprehensive, step-by-step methodology for determining the

Lewis structure of selenium trioxide (SeO3). The process involves the calculation of valence

electrons, determination of the central atom, and optimization of the structure to minimize

formal charges, taking into account the potential for an expanded octet for selenium.

Experimental Protocol: Drawing the Lewis Structure
The determination of the Lewis structure for a molecule is a systematic process. The detailed

protocol for selenium trioxide is outlined below.

Step 1: Calculation of Total Valence Electrons

The first step is to calculate the total number of valence electrons available for bonding. Both

selenium (Se) and oxygen (O) are in Group 16 of the periodic table, meaning each atom

contributes 6 valence electrons.[1][2][3][4]

Valence electrons from Selenium (Se): 1 atom × 6 electrons/atom = 6 electrons

Valence electrons from Oxygen (O): 3 atoms × 6 electrons/atom = 18 electrons
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Total Valence Electrons = 6 + 18 = 24 electrons[5][6]

Step 2: Identification of the Central Atom and Skeletal Structure

The least electronegative atom is typically selected as the central atom. In SeO3, selenium is

less electronegative than oxygen and is therefore the central atom.[6][7][8] The three oxygen

atoms are placed symmetrically around the selenium atom. A single bond, representing two

electrons, is initially drawn between the central selenium atom and each oxygen atom.

Step 3: Distribution of Remaining Electrons

After forming the initial three single bonds (3 bonds × 2 electrons/bond = 6 electrons), the

remaining electrons are distributed as lone pairs.

Remaining electrons = 24 (total) - 6 (bonding) = 18 electrons

These 18 electrons are distributed around the terminal oxygen atoms to satisfy their octets.

Each oxygen atom receives 6 electrons (3 lone pairs).

Step 4: Calculation of Formal Charges

Formal charges are calculated to assess the stability of the initial structure. The formula for

formal charge is:

Formal Charge = (Valence Electrons) - (Non-bonding Electrons) - (Bonding Electrons / 2)

For the initial structure with single bonds:

Oxygen atoms: 6 - 6 - (2/2) = -1

Selenium atom: 6 - 0 - (6/2) = +3

This structure is unlikely to be stable due to the high formal charges.

Step 5: Minimizing Formal Charges via Double Bonds

To create a more stable structure, formal charges should be minimized, ideally to zero. This is

achieved by converting lone pairs from the oxygen atoms into double bonds with the selenium
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atom. Selenium is in the 4th period, which allows it to have an expanded octet, accommodating

more than 8 valence electrons.[7][9]

By forming three double bonds, one with each oxygen atom, the formal charges are

recalculated:

Oxygen atoms: 6 - 4 - (4/2) = 0

Selenium atom: 6 - 0 - (12/2) = 0

This arrangement results in a structure with zero formal charges for all atoms, indicating a more

stable and accurate representation of the Lewis structure for SeO3.[7]

Step 6: Resonance Structures

While the structure with three double bonds is the most stable, resonance structures can also

be drawn.[10][11] These structures involve a combination of single and double bonds, leading

to non-zero formal charges on some atoms. The actual structure of SeO3 is a resonance hybrid

of all possible valid structures, though the one with three double bonds is the major contributor

due to its charge distribution.

Data Presentation
The quantitative data involved in determining the Lewis structure of SeO3 is summarized in the

tables below.

Table 1: Valence Electron Calculation

Atom Number of Atoms
Valence Electrons
per Atom

Total Valence
Electrons

Selenium (Se) 1 6 6

Oxygen (O) 3 6 18

Total 4 24

Table 2: Formal Charge Analysis of Potential Structures
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Structure
Description

Atom Formal Charge Overall Stability

Single bonds only Se +3 Low

O -1

One double bond, two

single bonds
Se +1 Moderate

O (double bond) 0

O (single bond) -1

Three double bonds Se 0 High

O 0

Mandatory Visualization
The logical workflow for deriving the Lewis structure of selenium trioxide is illustrated in the

following diagram.
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Start: SeO3 Molecule

Step 1: Calculate Total
Valence Electrons

(Se: 6, O: 6) = 24e-

Step 2: Identify Central Atom (Se)
and Draw Skeletal Structure

Step 3: Distribute Remaining 18e-
to Oxygen Atoms

Step 4: Calculate Formal Charges
(Se: +3, O: -1)

Are Formal Charges Minimized?

Step 5: Convert Lone Pairs to
Double Bonds to Minimize Charges

No

Final Lewis Structure:
Three Se=O Double Bonds

Zero Formal Charges

Yes

Click to download full resolution via product page

Caption: Workflow for Drawing the SeO3 Lewis Structure.
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Final Structure and Molecular Geometry
The final and most stable Lewis structure for selenium trioxide features a central selenium

atom double-bonded to three oxygen atoms.[6][7][8] Each oxygen atom has two lone pairs of

electrons. According to the Valence Shell Electron Pair Repulsion (VSEPR) theory, the three

regions of electron density around the central selenium atom will arrange themselves in a

trigonal planar geometry to minimize repulsion.[12][13][14] This results in bond angles of

approximately 120°.[12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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